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Introduction

N-Benzyl-2-bromo-N-methylbenzamide is a substituted aromatic amide. Compounds of this
class are of interest in medicinal chemistry and organic synthesis as intermediates for the
construction of more complex molecular architectures. This technical guide provides a
comprehensive overview of its known physical and chemical properties, a plausible synthesis
protocol, and safety and handling information, compiled from available chemical data sources.

Physicochemical Properties

Quantitative data for N-Benzyl-2-bromo-N-methylbenzamide is summarized below. It is
important to note that while computed data is available, specific experimental values for
properties such as melting and boiling points are not readily found in publicly accessible
literature.[1]

Table 1: Identifiers and Computed Physical Properties of N-Benzyl-2-bromo-N-
methylbenzamide
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m/z 177, 183, 224

Property Value Source
CAS Number 124461-28-5 Guidechem[1], PubChem][2]
Molecular Formula C15H14BrNO Guidechem[1], PubChem[2]
Molecular Weight 304.18 g/mol PubChem|[2]
Monoisotopic Mass 303.02588 Da PubChem[2]
IUPAC Name N_benzyl_z_bro_mo_N_ PubChem(2]
methylbenzamide
XLogP3 (Computed) 3.6 PubChem[2]
Hydrogen Bond Donor Count 0 PubChem[2]
Hydrogen Bond Acceptor
Count 1 PubChem[2]
Rotatable Bond Count 2 PubChem|[2]
Exact Mass 303.02588 g/mol PubChem|[2]
Topological Polar Surface Area  20.3 A2 PubChem|[2]
Heavy Atom Count 18 PubChem[2]
Table 2: Summary of Available Spectral Data
Spectrum Type Availability Source
13C NMR Data available PubChem|[2]
GOMS Data available, shows peaks at PubChem(2]

Experimental Protocols

While a specific, peer-reviewed synthesis protocol for N-Benzyl-2-bromo-N-
methylbenzamide was not found, a standard and plausible method would be the acylation of
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N-benzylmethylamine with 2-bromobenzoyl chloride. The following is a representative
experimental protocol based on general chemical principles for amide synthesis.

Representative Synthesis of N-Benzyl-2-bromo-N-
methylbenzamide

Objective: To synthesize N-Benzyl-2-bromo-N-methylbenzamide from 2-bromobenzoyl
chloride and N-benzylmethylamine.

Materials:

2-bromobenzoyl chloride

e N-benzylmethylamine

» Triethylamine (or another suitable base like pyridine)

¢ Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

e 1 M Hydrochloric acid (HCI)

e Saturated sodium bicarbonate (NaHCOs3) solution

» Brine (saturated NaCl solution)

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a)
o Solvents for column chromatography (e.g., hexane, ethyl acetate)
Procedure:

e Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve N-benzylmethylamine (1.0 equivalent) and triethylamine (1.2 equivalents) in
anhydrous dichloromethane. Cool the solution to 0 °C in an ice bath.

» Addition of Acid Chloride: Slowly add a solution of 2-bromobenzoyl chloride (1.05
equivalents) in anhydrous dichloromethane to the stirred amine solution.
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Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.
The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[3]

Workup:
o Quench the reaction with water.

o Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCI, saturated
NaHCOs solution, and brine.

o Dry the organic layer over anhydrous MgSOa4 or Na2S0a.[4]

o Filter the drying agent and concentrate the solvent under reduced pressure to obtain the
crude product.

Purification: Purify the crude product by silica gel column chromatography, using a suitable
eluent system such as a gradient of ethyl acetate in hexane.[3][5]

Characterization: Characterize the purified product by *H NMR, 3C NMR, and mass
spectrometry to confirm its identity and purity.

Caption: A general workflow for the synthesis and characterization of N-Benzyl-2-bromo-N-

methylbenzamide.

Chemical Reactivity and Stability

Reactivity: As a tertiary amide, the amide bond is relatively stable. The aryl bromide
functionality can participate in various cross-coupling reactions (e.g., Suzuki, Heck,
Buchwald-Hartwig) to form C-C or C-N bonds, making it a useful synthetic intermediate.

Stability: The compound should be stable under standard laboratory conditions.

Safety and Handling

The following information is derived from the Safety Data Sheet (SDS) for N-Benzyl-2-bromo-

N-methylbenzamide.[1]

Table 3: Safety and Handling Information
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Aspect

Recommendation

GHS Classification

Hazard statement(s), pictogram(s), and signal
word are not available. Handle with caution as

with any uncharacterized chemical.

First Aid Measures

If inhaled: Move person to fresh air. In case of
skin contact: Wash off with soap and plenty of
water. In case of eye contact: Rinse thoroughly
with plenty of water for at least 15 minutes. If
swallowed: Rinse mouth with water. In all cases,

consult a physician.

Fire-Fighting

Use water spray, alcohol-resistant foam, dry
chemical, or carbon dioxide. Wear self-

contained breathing apparatus if necessary.

Accidental Release

Use personal protective equipment. Avoid dust
formation. Ensure adequate ventilation.

Evacuate personnel to safe areas.

Handle in accordance with good industrial

Handling hygiene and safety practices. Avoid formation of
dust and aerosols.
Store in a cool place. Keep the container tightly
Storage

closed in a dry and well-ventilated place.

Personal Protection

Eyel/face protection: Safety glasses with side-
shields. Skin protection: Handle with gloves and
wear impervious clothing. Respiratory
protection: Wear a dust mask when handling

large quantities.

Logical Relationships of Presented Data

The following diagram illustrates the interconnectedness of the information provided in this

guide.
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Caption: A logical diagram showing the structure of the information presented in this technical
guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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